Cas no 75097-32-4 ( )

• Product Name: &nbsp
• CAS No: 75097-32-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 981364
• PubChem ID: 291672
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID30303157
• (2-bromo-5-methoxy-4-methyl-phenyl)-acetic acid
• NSC157016
• 2-(2-bromo-5-methoxy-4-methylphenyl)acetic acid
• XIFCQXGNMPMNLU-UHFFFAOYSA-N
• (2-bromo-5-methoxy-4-methylphenyl)acetic acid
• SCHEMBL1097015
• 75097-32-4
• NSC-157016
•  

• Inchi： 1S/C10H11BrO3/c1-6-3-8(11)7(5-10(12)13)4-9(6)14-2/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： XIFCQXGNMPMNLU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1CC(=O)O)OC

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53